Cas no 58031-03-1 (4-Pentenoic acid, 2-methyl-, hexyl ester)

4-Pentenoic acid, 2-methyl-, hexyl ester structure
58031-03-1 structure
Product Name:4-Pentenoic acid, 2-methyl-, hexyl ester
CAS No:58031-03-1
MF:C12H22O2
MW:198.301884174347
CID:343359
PubChem ID:57351134
Update Time:2025-04-19

4-Pentenoic acid, 2-methyl-, hexyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Pentenoic acid, 2-methyl-, hexyl ester
    • hexyl 2-methylpent-4-enoate
    • Hexyl 2-methyl-4-pentenoate
    • LMFA07010905
    • MGQ3MUU64F
    • UNII-MGQ3MUU64F
    • GEDRGVNPMIOGRX-UHFFFAOYSA-N
    • 58031-03-1
    • SCHEMBL11792239
    • n-Hexyl 2-methyl-4-pentenoate
    • FEMA No. 3693, 4-pentenoate
    • (+/-)-Hexyl 2-methyl-4-pentenoate
    • Q21547076
    • CHEBI:171841
    • Hexyl 2-methyl-4-pentenoate, (+/-)-
    • 4-Pentenoic acid,2-methyl-,hexyl ester
    • DTXSID30973617
    • Inchi: 1S/C12H22O2/c1-4-6-7-8-10-14-12(13)11(3)9-5-2/h5,11H,2,4,6-10H2,1,3H3
    • InChI Key: GEDRGVNPMIOGRX-UHFFFAOYSA-N
    • SMILES: O(C(C(C)CC=C)=O)CCCCCC

Computed Properties

  • Exact Mass: 198.16206
  • Monoisotopic Mass: 198.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd